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Potassium Indole-3-butyrate (IBA-K), the potassium salt of Indole-3-butyric acid (IBA), is a
significant compound within the auxin family of plant hormones.[1][2] While its primary and
most well-documented application lies in horticulture and agriculture as a potent rooting agent,
its biological activity and structural similarity to the principal native auxin, Indole-3-acetic acid
(IAA), make it a subject of interest for broader scientific research.[2][3] This guide provides a
comprehensive overview of the chemical properties, biological activity, applications in research,
and critical safety data for CAS 60096-23-3.

Unlike its parent acid, IBA-K boasts enhanced solubility in water, a characteristic that
significantly improves its utility and bioavailability in experimental settings.[1][4][5] This key
difference, coupled with its greater stability compared to IBA, underpins its preference in
various research and commercial formulations.[1][5]

Physicochemical Properties and Identification

A clear understanding of the fundamental properties of IBA-K is essential for its proper
handling, storage, and application in research protocols.
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Property Value Source(s)
CAS Number 60096-23-3 [1][3][6]
Molecular Formula C12H12KNO2 / C12H14KNO2 [11[31[5]
Molecular Weight 241.33 g/mol / 243.35 g/mol [21[31[5]

White to off-white, pale orange,
Appearance _ [1][3][5]
or pink powder/crystals

Easily soluble in water; slightly

Solubility soluble in DMSO and [1][4]15]
Methanol
Melting Point >270°C (with decomposition) [L11051[7]

- Hygroscopic; stable under
Stability . . g [11[41[5]
light-shielding conditions

2-8°C, in a tightly closed
Storage container, protected from (1118191

moisture and light

Note on Molecular Formula and Weight: Discrepancies exist across sources. C12H12KNO:2
(MW: 241.33) is commonly cited, while C12H1aKNO2 (MW: 243.35) also appears, likely
accounting for the protonation state.

Mechanism of Action and Biological Role

IBA-K's primary biological function is to act as an auxin, promoting cell division and
differentiation, particularly in the formation of adventitious roots.[1][4] It is absorbed by the plant
through leaves, seeds, or roots and concentrates at growing points.[1][4]

The prevailing understanding is that IBA itself is a precursor to the more potent, natively
occurring auxin, Indole-3-acetic acid (IAA).[2] However, some research suggests that IBA may
have its own signaling pathway, at least partially distinct from that of IAA, particularly in
stimulating lateral root development in certain species like rice.[10] This dual-action potential—
acting as a pro-hormone for IAA while possibly possessing intrinsic activity—is a key area of
ongoing research.
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The introduction of potassium ions with the use of IBA-K, as opposed to IBA, may also
contribute to its mechanism of action, especially in the context of mitigating abiotic stress in
plants.[10]
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Caption: Putative mechanism of IBA-K in promoting root formation.

Applications in Scientific Research

Beyond its horticultural use, IBA-K serves as a valuable tool in various research domains:

» Plant Physiology and Developmental Biology: It is instrumental in studies investigating
hormonal interactions, root development, and plant responses to environmental stressors.[3]
Recent studies have explored its role in alleviating salt stress in crops like rapeseed and rice
by modulating physiological and biochemical pathways, including enhancing antioxidant
enzyme activity and improving photosynthetic efficiency.[10][11][12]

o Plant Tissue Culture: IBA-K is a standard component in culture media for inducing root
formation from explants and promoting the successful propagation of plant cells.[1][3] Its
high solubility makes it ideal for sterile media preparation.

» Biotechnology and Crop Improvement: Researchers utilize IBA-K to develop new plant
varieties and improve propagation efficiency, particularly for species that are difficult to root.
[3][13]

o Materials Science: In a novel application, IBA-K has been studied as a precursor for
preparing nitrogen-rich carbons used for CO2 adsorption, highlighting its potential beyond
plant science.[1][5]

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2024.1416936/full
https://www.benchchem.com/product/b1275113/docs?utm_src=pdf-body-img#introduction-unveiling-potassium-indole-3-butyrate
https://www.chemimpex.com/products/00404
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2024.1416936/full
https://pubmed.ncbi.nlm.nih.gov/39350007/
https://www.researchgate.net/publication/384072811_Potassium_indole-3-butyric_acid_affects_rice's_adaptability_to_salt_stress_by_regulating_carbon_metabolism_transcription_factor_genes_expression_and_biosynthesis_of_secondary_metabolites
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5234080.htm
https://www.chemimpex.com/products/00404
https://www.chemimpex.com/products/00404
https://www.mdpi.com/2223-7747/10/6/1151
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5234080.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5234080.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Profile and Handling

A thorough assessment of safety and handling procedures is paramount for any laboratory
chemical.

GHS Hazard Classification

According to multiple sources, IBA-K is classified under the Globally Harmonized System
(GHS) with the following hazards:

e H315: Causes skin irritation.[1][14][15]
e H319: Causes serious eye irritation.[1][14][15]
o H335: May cause respiratory irritation.[1][14][16]

The signal word associated with these hazards is "Warning".[1][14]

Toxicological Data

Limited toxicological data is available, with acute toxicity values reported as:
e Acute Oral LD50 (Rat): >3160 mg/kg[1][7]
e Acute Dermal LD50 (Rat): >5000 mg/kg[1][7]

While one source reports an LD50 Oral for a mouse at 100 mg/kg, the rat data is more widely
cited.[17] It is important to note that one safety data sheet (SDS) states that the toxicological
properties have not been thoroughly investigated.[9]

Personal Protective Equipment (PPE) and Handling
Protocols

A standardized protocol for handling IBA-K should be rigorously followed to minimize exposure
risk.
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Preparation & Engineering Controls

Use in a well-ventilated area . )
: Avoid dust formation
or chemical fume hood

Personal Protective Equipment (PPE)

Wear chemical-resistant gloves Wear safety glasses with side-shields Wear a lab coat or If ventilation is inadequate,
(e.g., nitrile) or chemical goggles protective clothing use an approved respirator
Safe Handling Practices
Wash hands thoroughly Avoid contact with skin, eyes, Do not eat, drink, or smoke
after handling and clothing in the work area

Storage

Store at 2-8°C in a cool, Keep container Store away from strong
dry place tlghtly closed oxidizing agents

Click to download full resolution via product page
Caption: Standard workflow for safe handling and storage of IBA-K.
Step-by-Step Handling Protocol:

» Risk Assessment: Before starting work, review the Safety Data Sheet (SDS) and perform a
risk assessment for the planned procedure.

o Engineering Controls: Work in a well-ventilated laboratory or under a chemical fume hood to
minimize inhalation risk.[9][14]

o Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a
lab coat.[14][17][18]
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» Dispensing: Carefully weigh or measure the solid material, avoiding the generation of dust.
[8][17]

» Handling: Avoid contact with skin and eyes.[8][18] If contact occurs, follow first-aid measures
immediately.

» Post-Handling: After use, wash hands and any exposed skin thoroughly.[8][14]
Decontaminate the work surface.

o Storage: Store the compound in its original, tightly sealed container in a cool, dry, and dark
place, typically between 2-8°C.[8][9] Protect from moisture as the material is hygroscopic.[5]

[8]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[8][14][18]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, get medical advice.[14][18]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to do. Seek immediate medical attention.[14][18]

 Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek medical attention.
[81[18]

Conclusion

Potassium Indole-3-butyrate (CAS 60096-23-3) is a versatile and effective auxin analog with
significant utility in both applied agricultural sciences and fundamental biological research. Its
enhanced water solubility and stability offer practical advantages over its parent compound,
IBA. For researchers, a comprehensive understanding of its physicochemical properties,
biological mechanisms, and, most critically, its safety and handling requirements is essential for
its effective and responsible use in the laboratory. As research continues, particularly into its
potential independent signaling roles and its effects on plant stress tolerance, the applications
for this compound are likely to expand further.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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